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Compound of Interest

Compound Name: Z-Arg-pNA HCl

CAS No.: 29542-03-8

Cat. No.: B1654931

Get Quote

IMMEDIATE ACTION REQUIRED: Treat all waste containing Z-Arg-pNA HCl—and specifically

its cleavage product, p-nitroaniline (pNA)—as Acutely Hazardous.[1][2]

While the parent compound (Z-Arg-pNA) is often labeled merely as an irritant, the metabolic or

chemical cleavage product, p-nitroaniline (CAS 100-01-6), is classified by the US EPA as a P-

listed hazardous waste (Waste Code P077).[1][2] This classification carries significantly stricter

regulatory burdens than standard chemical waste.

Do NOT dispose of down the drain.[3][4]

Do NOT mix with general organic solvent waste streams without labeling "P-Listed."[1]

Do NOT triple-rinse containers into the sink; rinsate must be collected as hazardous waste.

[1]

Part 1: Scientific Rationale & Hazard Mechanism
To ensure compliance, one must understand the chemical causality.[1][2] Z-Arg-pNA HCl is a

chromogenic substrate designed to be cleaved by trypsin-like enzymes.[1]
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The Hydrolysis Hazard: The molecule consists of an arginine residue protected by a

Carbobenzyloxy (Cbz/Z) group and linked to a p-nitroaniline chromophore. Upon enzymatic

hydrolysis, the amide bond breaks, releasing free p-nitroaniline.[1][2]

Why this matters for disposal:

Parent Molecule (Z-Arg-pNA): Low acute toxicity, high stability.[1][2]

Cleavage Product (pNA): High acute toxicity (oral/dermal/inhalation), mutagenic potential,

and dangerous to aquatic life.[1][2]

Visualizing the Hazard Pathway
The following diagram illustrates the transformation from a stable substrate to a toxic regulated

waste product.
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Figure 1: Enzymatic cleavage of Z-Arg-pNA releases p-nitroaniline, triggering P077 waste

classification.[1][2]

Part 2: Waste Characterization & Codes
Proper labeling is the first line of defense in waste management. Use the data below to

populate your hazardous waste tags.
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Parameter Parent Compound
Hydrolysis Product
(Critical)

Chemical Name Z-Arg-pNA HCl p-Nitroaniline

CAS Number 42952-11-7 100-01-6

Hazard Class Irritant (Xi)
Toxic (T), Dangerous for

Environment (N)

EPA Waste Code Not Listed (treat as toxic) P077 (Acutely Hazardous)

Signal Word Warning DANGER

Key Hazards Skin/Eye Irritation
Methemoglobinemia, Liver

Damage, Aquatic Toxicity

Part 3: Step-by-Step Disposal Protocols
Do not follow a "one size fits all" approach. Select the protocol matching your specific waste

state.[5]

Scenario A: Unused Solid Reagent (Powder)
Context: Expired shelf life or contaminated stock bottle.

Segregation: Keep the original container closed. Do not transfer to a secondary container

unless the original is compromised.

Labeling: Apply a hazardous waste label. Explicitly write: "Solid Waste: Z-Arg-pNA HCl.
Potential P-Listed Constituent (P077)."

Secondary Containment: Place the bottle inside a clear, sealable plastic bag (e.g., Ziploc) to

contain any potential dust.

Disposal: Hand over to your EHS (Environmental Health & Safety) department for

incineration.

Scenario B: Liquid Assay Waste (Reaction Mixtures)
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Context: 96-well plates, cuvettes, or bulk reaction buffers containing cleaved substrate.[1][2]

Quenching (Optional but Recommended): If the reaction is active, stop it with a standard

inhibitor (e.g., PMSF) or pH shift (acetic acid) to prevent further generation of pNA, although

the waste is already hazardous.[1][2]

Collection:

Use a dedicated waste carboy labeled "Aqueous Toxic Waste - p-Nitroaniline

Contaminated."[1]

Do NOT mix with oxidizers (e.g., bleach, nitric acid) as pNA can react vigorously.[1][2]

Do NOT mix with general "Non-Hazardous Buffers." Even dilute pNA renders the mixture

hazardous.

Rinsing: When cleaning glassware/plates, the first rinse must be collected into the hazardous

waste container. Subsequent rinses can go to the drain only if permitted by local EHS limits

(usually <1 ppm, but zero discharge is best practice).[1][2]

Scenario C: Empty Containers (The "P-List" Rule)
Context: An empty bottle of Z-Arg-pNA HCl.

Because pNA is P-listed, "empty" containers are not legally empty until specific steps are taken.

[1][2]

Triple Rinse: You must triple rinse the container with a solvent capable of dissolving the

residue (water or water/ethanol mix).

Collect Rinsate:ALL THREE RINSES must be collected and disposed of as hazardous waste

(Scenario B).

Deface Label: Once triple-rinsed, cross out the label and mark "Triple Rinsed."[1]

Trash: Only after triple rinsing can the bottle be thrown in regular trash or glass recycling

(verify with local EHS).
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Part 4: Operational Decision Tree
Use this workflow to determine the correct disposal path in the laboratory.
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Figure 2: Operational workflow for segregating Z-Arg-pNA HCl waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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